Cas no 171861-88-4 (4-Benzoxazolecarboxamide, 2-methyl-)

4-Benzoxazolecarboxamide, 2-methyl- structure
171861-88-4 structure
Product Name:4-Benzoxazolecarboxamide, 2-methyl-
CAS No:171861-88-4
MF:C9H8N2O2
MW:176.172021865845
CID:1354023
PubChem ID:18369495
Update Time:2025-04-20

4-Benzoxazolecarboxamide, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Benzoxazolecarboxamide, 2-methyl-
    • 2-Methylbenzoxazole-4-carboxamide
    • DTXSID701298835
    • FFTBZJKGYRMFHQ-UHFFFAOYSA-N
    • 2-Methyl-4-benzoxazolecarboxamide
    • SCHEMBL7446156
    • 171861-88-4
    • Inchi: 1S/C9H8N2O2/c1-5-11-8-6(9(10)12)3-2-4-7(8)13-5/h2-4H,1H3,(H2,10,12)
    • InChI Key: FFTBZJKGYRMFHQ-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC2C(C(N)=O)=CC=CC1=2

Computed Properties

  • Exact Mass: 176.05864
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • PSA: 69.12

4-Benzoxazolecarboxamide, 2-methyl- Pricemore >>

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